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Compound of Interest

Compound Name: Oxasulfuron

Cat. No.: B117337

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation of Oxasulfuron
for agricultural use. This document includes detailed methodologies for the preparation of
Water-Dispersible Granule (WG) formulations, protocols for efficacy and stability testing, and
methods for residue analysis. The information is intended to guide researchers and
professionals in the development and evaluation of Oxasulfuron formulations.

Introduction to Oxasulfuron

Oxasulfuron is a selective, post-emergence herbicide belonging to the sulfonylurea chemical
class.[1] It is effective against a variety of broadleaf weeds and grasses in crops such as
soybeans and corn.[2] Its primary mode of action is the inhibition of the acetolactate synthase
(ALS) enzyme, which is crucial for the biosynthesis of branched-chain amino acids in plants.[2]

Chemical and Physical Properties

A summary of the key chemical and physical properties of Oxasulfuron is presented in Table
1.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b117337?utm_src=pdf-interest
https://www.benchchem.com/product/b117337?utm_src=pdf-body
https://www.benchchem.com/product/b117337?utm_src=pdf-body
https://www.benchchem.com/product/b117337?utm_src=pdf-body
https://www.benchchem.com/product/b117337?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Oxasulfuron
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/499.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/499.htm
https://www.benchchem.com/product/b117337?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Reference

oxetan-3-yl 2-[(4,6-
dimethylpyrimidin-2-

IUPAC Name by [1]
yl)carbamoylsulfamoyl]benzoat

e

CAS Number 144651-06-9 [1]
Molecular Formula C17H18N40O6S [1]
Molecular Weight 406.4 g/mol [1]
Appearance White powder

Minimum Purity 980 g/kg [2]

Mode of Action: Inhibition of Acetolactate Synthase
(ALS)

Oxasulfuron targets and inhibits the acetolactate synthase (ALS) enzyme, also known as
acetohydroxyacid synthase (AHAS). This enzyme is pivotal in the biosynthesis of the essential
branched-chain amino acids: valine, leucine, and isoleucine. The inhibition of ALS disrupts
protein synthesis, leading to the cessation of cell division and plant growth, ultimately causing
the death of susceptible weeds within 1-3 weeks of application.[1]

Branched-Chain Amino Acid Biosynthesis Pathway

The following diagram illustrates the branched-chain amino acid biosynthesis pathway and the
point of inhibition by Oxasulfuron.
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Caption: Branched-chain amino acid synthesis pathway and Oxasulfuron's point of inhibition.

Formulation of Oxasulfuron

Water-Dispersible Granules (WG) are a common and effective formulation for sulfonylurea
herbicides like Oxasulfuron. This type of formulation offers good stability, ease of handling,
and reduced dust exposure compared to wettable powders. A typical 75% WG formulation of
Oxasulfuron can be prepared using the components outlined in Table 2.
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Concentration (%

Component Function Example Product
wiw)
Oxasulfuron (98% a.i.)  Active Ingredient - 76.5
Facilitates granule _
) o ) Sodium dodecyl
Wetting Agent disintegration and 2.0
) sulfate
wetting
Ensures uniform
Dispersing Agent dispersion of particles Lignosulfonate 8.0
in water
Provides granule Polyvinylpyrrolidone
Binder ) ) I yVinyipy 3.0
integrity (PVP)

S Inert base for the Kaolin or precipitated
Carrier/Filler ) N to 100
formulation silica
Prevents foam -

] ) ) ] Silicone-based
Anti-foaming Agent formation during 0.5

mixing

antifoam

Experimental Protocol for WG Formulation Preparation

The following protocol describes the laboratory-scale preparation of an Oxasulfuron WG
formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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